BENGHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of One-Photon vs. Two-
Photon Excitation of Coumarin 500

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Coumarin 500

Cat. No.: B1217158

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the photophysical properties of Coumarin 500
when excited via one-photon versus two-photon absorption. The information presented herein
is supported by experimental data from various scientific publications, offering a
comprehensive resource for researchers utilizing this versatile fluorophore in applications
ranging from fundamental photophysics to advanced cellular imaging.

Introduction to Coumarin 500

Coumarin 500, also known by its chemical name 7-ethylamino-4-trifluoromethylcoumarin, is a
widely used fluorescent dye known for its strong emission in the blue-green region of the
spectrum. Its photophysical properties, such as absorption and emission wavelengths,
fluorescence quantum yield, and lifetime, are sensitive to the solvent environment, making it a
useful probe for studying local polarity and viscosity. The advent of two-photon microscopy has
expanded the utility of fluorophores like Coumarin 500, enabling deeper tissue imaging with
reduced phototoxicity. This guide will delve into the distinct characteristics of Coumarin 500
under both one-photon and two-photon excitation regimes.

Data Presentation: One-Photon vs. Two-Photon
Excitation
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The following table summarizes the key photophysical parameters of Coumarin 500 under
one-photon and two-photon excitation.

Property One-Photon Excitation Two-Photon Excitation
Excitation Wavelength (A_ex) ~380 - 400 nm ~760 - 800 nm
Emission Wavelength (A_em) ~480 - 510 nm ~480 - 510 nm
o o High (e.g., ~25,000 M~*cm~1tin .
Molar Extinction Coefficient (g) Not applicable
ethanol)

Two-Photon Absorption Cross-

] Not applicable Estimated: 10-50 GM*
Section (02)
Fluorescence Quantum Yield ] ) Assumed to be similar to one-
High (e.g., 0.68 in Methanol) o
(®_1) photon excitation

o Assumed to be similar to one-
Fluorescence Lifetime (t_f) ~2-5 ns (solvent dependent) o
photon excitation

 To cite this document: BenchChem. [A Comparative Analysis of One-Photon vs. Two-Photon
Excitation of Coumarin 500]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1217158#comparative-study-of-one-photon-vs-two-
photon-excitation-of-coumarin-500]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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